Unexpectedly large binding constants of azulenes with fullerenes†

Chemical Communications Pub Date: 2008-01-14 DOI: 10.1039/B718392E

Abstract

In spite of having small π-conjugation systems, azulenes show large binding constants (104–105) to C60 and C70, which are larger than those of monoporphyrins and alternant aromatic hydrocarbons.

Graphical abstract: Unexpectedly large binding constants of azulenes with fullerenes
Unexpectedly large binding constants of azulenes with fullerenes†
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